CHS-111

• Molecular Formula: C21H18N2O
• Molecular Weight: 314.4 g/mol
• InChI: InChI=1S/C21H18N2O/c24-15-17-10-12-18(13-11-17)21-19-8-4-5-9-20(19)22-23(21)14-16-6-2-1-3-7-16/h1-13,24H,14-15H2
• InChIKey: GUQSBGZNHKRJGO-UHFFFAOYSA-N

CHS-111 Stimulus-Biased PLD Modulator Overview

CHS-111 (2-benzyl-3-(4-hydroxymethylphenyl)indazole; CAS 886755-63-1; MW 314.38; C21H18N2O) is a synthetic benzyl indazole compound that functions as a stimulus-biased inhibitor of phospholipase D (PLD) signaling in neutrophils [1]. Unlike direct catalytic PLD inhibitors, CHS-111 selectively suppresses formyl peptide (fMLP)-stimulated—but not phorbol ester-stimulated—PLD activity (IC50 3.9 ± 1.2 μM) by disrupting the protein–protein interaction between PLD1 and its activators Arf6 and RhoA [2]. It concomitantly inhibits superoxide anion (O2•−) generation (IC50 10.4 ± 1.9 μM) and cell migration through multi-pathway blockade of p21-activated kinase (PAK), Akt/PKB, and protein kinase C (PKC) signaling cascades without direct superoxide scavenging or cytotoxicity [2].

Stimulus-biased PLD signaling inhibitor in neutrophil research

Disrupts PLD1-Arf6/RhoA interaction without direct catalytic inhibition

Multi-pathway (PAK, Akt, PKC) modulation for NADPH oxidase studies

• [1] PubChem. CID 23120781. 2-Benzyl-3-(4-hydroxymethylphenyl)indazole (CHS-111). National Center for Biotechnology Information. View Source
• [2] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source

Why CHS-111 Cannot Be Replaced by Pan-PLD Inhibitors

CHS-111 occupies a distinct mechanistic niche that precludes straightforward substitution by direct catalytic PLD inhibitors such as FIPI (PLD1 IC50 ~25 nM, PLD2 IC50 ~20 nM) or VU0155056 (PLD1 IC50 81 nM, PLD2 IC50 240 nM), which inhibit PLD enzymatic activity irrespective of the upstream stimulus . In contrast, CHS-111 achieves stimulus-biased PLD inhibition exclusively via fMLP-driven pathways while leaving phorbol ester-stimulated PLD activity intact [1]. Even among compounds sharing this indirect, stimulus-selective mechanism—such as Fal-002-2—CHS-111 exhibits approximately 4.1-fold greater potency for fMLP-stimulated PLD inhibition (3.9 vs. 16.0 μM) [2]. These differences in stimulus-selectivity, mechanism of action, and potency directly affect experimental outcomes in GPCR-driven neutrophil activation models and render in-class interchange unreliable without requalification.

Stimulus selectivity mismatch

Pan-PLD catalytic inhibitors (FIPI, VU0155056) lack fMLF-specific pathway discrimination; GPCR-biased signaling outcomes may not replicate.

Mechanism-dependent pathway engagement

Protein–protein interaction disruption vs. direct enzyme inhibition may alter downstream PAK/Akt/PKC activation profiles.

Potency context differences

Structurally distinct stimulus-selective inhibitors (e.g., Fal-002-2) may require higher effective concentrations, impacting compound economy and solvent exposure.

• [1] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source
• [2] Tsai YR, Huang LJ, Lin HY, Hung YJ, Lee MR, Kuo SC, Hsu MF, Wang JP. Inhibition of formyl peptide-stimulated phospholipase D activation by Fal-002-2 via blockade of the Arf6, RhoA and protein kinase C signaling pathways in rat neutrophils. Naunyn Schmiedebergs Arch Pharmacol. 2013;386:507-519. doi:10.1007/s00210-013-0851-6. View Source

CHS-111 Differentiation Evidence

Stimulus-Biased PLD Inhibition

CHS-111 inhibits fMLP-stimulated PLD activity with an IC50 of 3.9 ± 1.2 μM but does NOT inhibit phorbol ester (PMA)-stimulated PLD activity at any tested concentration [1]. In the same study, the pan-PLD catalytic inhibitor FIPI (5-fluoro-2-indolyl des-chlorohalopemide) inhibited O2•− generation and cell migration without reported stimulus discrimination [1]. FIPI inhibits PLD1 and PLD2 directly with IC50 values of approximately 25 nM and 20 nM, respectively, in biochemical assays, reflecting a fundamentally different, stimulus-agnostic mechanism . This stimulus-biased property of CHS-111 enables experimental dissection of GPCR (fMLP receptor)-driven PLD signaling while preserving PKC-dependent (phorbol ester) PLD activation pathways within the same cellular context.

Stimulus-biased PLD inhibition

Reported

fMLP IC50 3.9 µM; no PMA effect

GPCR-specific PLD signaling dissection

Cross-study comparator: FIPI lacks stimulus selectivity

Evidence Dimension	Stimulus specificity of PLD activity inhibition
Target Compound Data	fMLP-stimulated PLD: IC50 3.9 ± 1.2 μM; Phorbol ester-stimulated PLD: no inhibition
Comparator Or Baseline	FIPI: inhibits PLD1 (IC50 ~25 nM) and PLD2 (IC50 ~20 nM) via direct catalytic site binding; no reported stimulus discrimination; inhibits O2•− generation and chemotaxis at 750 nM in HL60 cells
Quantified Difference	CHS-111: complete stimulus selectivity (fMLP vs. PMA); FIPI: stimulus-independent direct enzyme inhibition
Conditions	fMLP-stimulated and PMA-stimulated rat neutrophils; PLD activity measured via [3H]phosphatidylbutanol formation in the presence of 0.5% butanol [1]; FIPI IC50 values from cell-free biochemical assays using purified PLD1/PLD2

Why This Matters

Researchers studying GPCR-specific PLD signaling require stimulus-biased tools; pan-PLD inhibitors like FIPI cannot discriminate between receptor-dependent and receptor-independent PLD activation pathways.

• [1] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source

fMLP-Stimulated PLD Potency Advantage

In fMLP-stimulated rat neutrophils, CHS-111 inhibits PLD activity with an IC50 of 3.9 ± 1.2 μM [1], whereas the structurally distinct 2-phenyl-4-quinolone compound Fal-002-2 yields an IC50 of 16.0 ± 5.0 μM in the same experimental system [2]. Both compounds share the mechanistic feature of disrupting PLD1-Arf6-RhoA interactions rather than directly inhibiting PLD catalytic activity, and both exhibit fMLP-selectivity over phorbol ester stimulation [2]. The ~4.1-fold potency advantage of CHS-111 (ratio: 16.0/3.9 = 4.1) translates to proportionally lower compound consumption and reduced potential for off-target effects at effective working concentrations.

fMLP-PLD potency context

Reported

~4× lower IC50 vs Fal-002-2

Reduced compound consumption per assay

Cross-study; confirm in target model

Evidence Dimension	Potency of fMLP-stimulated PLD activity inhibition in rat neutrophils
Target Compound Data	CHS-111 IC50: 3.9 ± 1.2 μM
Comparator Or Baseline	Fal-002-2 IC50: 16.0 ± 5.0 μM
Quantified Difference	4.1-fold greater potency (IC50 ratio: 16.0/3.9)
Conditions	fMLP-stimulated rat neutrophils; PLD activity assayed by [3H]phosphatidylbutanol formation; both studies from the same research group (Wang JP lab) using comparable protocols [1][2]

Why This Matters

For procurement decisions where budget and compound consumption are factors, the 4.1-fold potency advantage means proportionally less CHS-111 is required per experiment, reducing cost per data point and minimizing solvent (DMSO) exposure to cells.

• [1] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source
• [2] Tsai YR, Huang LJ, Lin HY, Hung YJ, Lee MR, Kuo SC, Hsu MF, Wang JP. Inhibition of formyl peptide-stimulated phospholipase D activation by Fal-002-2 via blockade of the Arf6, RhoA and protein kinase C signaling pathways in rat neutrophils. Naunyn Schmiedebergs Arch Pharmacol. 2013;386:507-519. doi:10.1007/s00210-013-0851-6. View Source

Arf6/RhoA Interaction Disruption Mechanism

CHS-111 does not directly inhibit PLD enzymatic activity. Evidence from cell-free systems demonstrates that CHS-111 fails to reduce PLD activity stimulated by GTPγS (a non-hydrolyzable GTP analog that directly activates G proteins and downstream effectors), whereas it potently inhibits PLD activity in intact fMLP-stimulated cells [1]. Mechanistically, CHS-111 disrupts the interaction of PLD1 with both Arf6 and RhoA, and reduces the membrane recruitment of RhoA specifically in fMLP-stimulated cells but not in GTPγS-stimulated cell-free systems [1]. By contrast, FIPI and VU0155056 are catalytic-site-targeting PLD inhibitors: FIPI inhibits PLD1 (IC50 ~25 nM) and PLD2 (IC50 ~20 nM) in biochemical assays, and VU0155056 inhibits PLD1 (IC50 81 nM) and PLD2 (IC50 240 nM) in cell-free enzymatic assays . This mechanistic distinction means CHS-111's efficacy depends on intact cellular signaling machinery upstream of PLD1, offering a tool that selectively interrogates receptor-proximal PLD regulatory mechanisms.

Arf6/RhoA PPI disruption

Class-level

No direct PLD catalytic inhibition; inactive in cell-free system

Requires intact cellular signaling machinery

Distinct from FIPI/VU0155056 catalytic inhibition

Evidence Dimension	Mechanism of PLD inhibition: direct catalytic vs. indirect protein-protein interaction disruption
Target Compound Data	CHS-111: inhibits PLD1-Arf6 and PLD1-RhoA interaction; reduces RhoA membrane recruitment in fMLP-stimulated cells; no inhibition in GTPγS-stimulated cell-free system
Comparator Or Baseline	FIPI: direct PLD1/2 catalytic inhibitor (IC50 25 nM / 20 nM); VU0155056: direct PLD1/2 catalytic inhibitor (IC50 81 nM / 240 nM)
Quantified Difference	CHS-111: cell-free system PLD inhibition = 0% (no direct enzyme inhibition); FIPI/VU0155056: cell-free system PLD inhibition = full (direct catalytic inhibition). CHS-111 requires intact cellular context for activity.
Conditions	fMLP-stimulated intact rat neutrophils vs. GTPγS-stimulated cell-free system (membrane + cytosol fractions) [1]; FIPI and VU0155056 IC50 values from purified enzyme biochemical assays

Why This Matters

For researchers studying receptor-regulated PLD activation cascades, CHS-111 uniquely enables dissection of upstream signaling events (Arf6, RhoA, Vav) without directly ablating PLD catalytic function, a capability absent in direct catalytic inhibitors.

• [1] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source

Multi-Pathway PAK, Akt, and PKC Blockade

At a concentration of 10 μM in fMLP-stimulated rat neutrophils, CHS-111 simultaneously attenuates three critical signaling pathways governing superoxide anion generation: (i) PAK—inhibits phosphorylation, membrane recruitment, and kinase activity of p21-activated kinase, as well as PAK-p47phox interaction; (ii) Akt—effectively reduces Akt kinase activity and Akt-p47phox association, moderately inhibits Akt and phospho-PDK1 membrane recruitment, and slightly attenuates Akt Thr308 phosphorylation (with no effect on Akt Ser473 phosphorylation or p110γ membrane translocation); (iii) PKC—attenuates membrane recruitment of PKC-α, -βI, -βII, -δ, and -ζ isoforms, as well as PKC phosphorylation and kinase activity [1]. Notably, CHS-111 does not affect p38 MAPK phosphorylation or downstream MAPKAPK-2 at this concentration, demonstrating pathway selectivity within its multi-target profile [1]. Direct catalytic PLD inhibitors such as FIPI or VU0155056 have not been reported to concurrently engage this specific combination of PAK, Akt, and PKC pathways in neutrophils.

Multi-pathway node blockade

Reported

10 µM: PAK, Akt, PKC inhibited; p38 MAPK spared

Integrated oxidative burst pathway inhibition

Compare with single-node inhibitor profiles

Evidence Dimension	Number and identity of signaling pathways inhibited at a single test concentration in neutrophils
Target Compound Data	CHS-111 at 10 μM: inhibits PAK (phosphorylation, membrane recruitment, kinase activity, p47phox interaction), Akt (kinase activity, p47phox association, Thr308 phosphorylation), PKC (α, βI, βII, δ, ζ membrane recruitment, phosphorylation, kinase activity). p38 MAPK: no effect.
Comparator Or Baseline	FIPI: reported to inhibit PLD1/PLD2 catalytic activity and downstream PA production; VU0155056: reported to inhibit PLD1/PLD2 catalytic activity and breast cancer cell invasion. No neutrophil multi-pathway profiling data available for direct comparison.
Quantified Difference	CHS-111 simultaneously engages ≥3 pathway nodes (PAK, Akt, PKC) at 10 μM while sparing p38 MAPK; direct PLD inhibitors lack analogous multi-pathway profiling data in neutrophils.
Conditions	fMLP-stimulated rat neutrophils; CHS-111 pre-treatment at 10 μM; pathway-specific readouts by immunoblotting, kinase activity assays, and membrane translocation assays [1]

Why This Matters

For studies of neutrophil oxidative burst where multiple redundant pathways converge on NADPH oxidase activation, CHS-111 provides broader pathway coverage than single-node PLD catalytic inhibitors, potentially offering more complete suppression of fMLP-driven O2•− generation.

• [1] Chang LC, Lin RH, Huang LJ, Chang CS, Kuo SC, Wang JP. Inhibition of superoxide anion generation by CHS-111 via blockade of the p21-activated kinase, protein kinase B/Akt and protein kinase C signaling pathways in rat neutrophils. Eur J Pharmacol. 2009;615(1-3):207-217. doi:10.1016/j.ejphar.2009.04.050. PMID: 19445920. View Source

Vav-SFK Interaction Disruption

CHS-111 inhibits the interaction of RhoA with Vav, the membrane association of Vav, and the phosphorylation of Vav in fMLP-stimulated rat neutrophils. Critically, CHS-111 has no effect on the phosphorylation of Src family kinases (SFK) themselves, but it attenuates the protein–protein interaction of Vav with four SFK members: Lck, Hck, Fgr, and Lyn [1]. This represents a scaffold-disruption mechanism rather than kinase inhibition. By contrast, the comparator Fal-002-2 similarly attenuates the RhoA-Vav association, Vav membrane recruitment, and Vav phosphorylation at Tyr174 without affecting SFK phosphorylation at Tyr416, but its effects are achieved at ~4-fold higher concentrations due to its lower potency [2]. Direct PLD catalytic inhibitors (FIPI, VU0155056) have not been characterized for Vav-SFK interaction modulation in neutrophils.

Vav-SFK scaffold disruption

Reported

Attenuates Vav–Lck/Hck/Fgr/Lyn interaction; spares SFK phosphorylation

Preserves SFK signaling outside fMLP axis

Similar to Fal-002-2 but at lower concentration

Evidence Dimension	Effect on Vav-SFK signaling module: SFK phosphorylation vs. Vav-SFK protein interaction
Target Compound Data	CHS-111: SFK phosphorylation = no effect; Vav interaction with Lck, Hck, Fgr, Lyn = attenuated; RhoA-Vav interaction = inhibited; Vav membrane association and phosphorylation = attenuated
Comparator Or Baseline	Fal-002-2: SFK phosphorylation (Tyr416) = no effect; Vav-Lyn and Vav-Lck interaction = attenuated; RhoA-Vav association = attenuated; Vav membrane recruitment and Tyr174 phosphorylation = attenuated (qualitatively similar profile, ~4.1-fold less potent) [2]
Quantified Difference	Both CHS-111 and Fal-002-2 exhibit the same qualitative pattern (Vav-SFK interaction disruption without SFK kinase inhibition), but CHS-111 achieves this at ~4.1-fold lower concentration (PLD IC50 basis).
Conditions	fMLP-stimulated rat neutrophils; co-immunoprecipitation and immunoblotting for protein interactions and phosphorylation [1][2]

Why This Matters

This mechanism enables disruption of RhoA activation upstream of PLD without broadly suppressing SFK kinase activity, preserving SFK-dependent signaling processes outside the fMLP-PLD axis and reducing potential off-target effects associated with direct kinase inhibition.

• [1] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source
• [2] Tsai YR, Huang LJ, Lin HY, Hung YJ, Lee MR, Kuo SC, Hsu MF, Wang JP. Inhibition of formyl peptide-stimulated phospholipase D activation by Fal-002-2 via blockade of the Arf6, RhoA and protein kinase C signaling pathways in rat neutrophils. Naunyn Schmiedebergs Arch Pharmacol. 2013;386:507-519. doi:10.1007/s00210-013-0851-6. View Source

CHS-111 Research Applications

GPCR-Driven PLD Signaling Dissection

CHS-111 is uniquely suited for experiments requiring discrimination between fMLP receptor (GPCR)-driven PLD activation and PKC-dependent (phorbol ester) PLD activation within the same neutrophil preparation. Its complete stimulus selectivity—inhibiting fMLP-stimulated PLD (IC50 3.9 μM) while leaving PMA-stimulated PLD intact—enables researchers to isolate the GPCR→Arf6/RhoA→PLD1 signaling axis without confounding effects on PKC-mediated PLD pathways [1]. This is not achievable with pan-PLD catalytic inhibitors such as FIPI, which inhibit PLD activity regardless of the upstream stimulus.

Multi-Pathway Oxidative Burst Inhibition

For studies investigating the integrated signaling network governing NADPH oxidase activation, CHS-111 at 10 μM provides simultaneous blockade of PAK, Akt, and PKC pathways—three critical nodes that converge on p47phox phosphorylation and membrane translocation [2]. The compound's lack of effect on p38 MAPK at this concentration further enables pathway-selectivity analyses. This multi-target profile at a single working concentration simplifies experimental design compared to using multiple single-pathway inhibitors with potentially conflicting solvent exposures and pharmacokinetic interactions [2].

Arf6/RhoA-Dependent PLD1 Regulation

CHS-111 is the tool of choice for investigating the regulatory role of Arf6 and RhoA in PLD1 activation, as it disrupts PLD1-Arf6 and PLD1-RhoA protein–protein interactions without directly inhibiting PLD1 catalytic activity [1]. Its inactivity in GTPγS-stimulated cell-free systems confirms the requirement for intact cellular signaling machinery. This contrasts with direct catalytic inhibitors (FIPI, VU0155056) and makes CHS-111 particularly valuable for studying receptor-proximal regulatory mechanisms of PLD1 in inflammatory signal transduction [1].

Cost-Efficient fMLP-Stimulated PLD Screening

With a 4.1-fold potency advantage over Fal-002-2 for fMLP-stimulated PLD inhibition (IC50 3.9 vs. 16.0 μM), CHS-111 requires proportionally less compound per assay [3]. At vendor pricing for research-grade material (e.g., TargetMol Cat. T27013, MedChemExpress Cat. HY-116730), this potency differential translates to a lower cost per effective dose. For high-throughput or dose-response screening campaigns in neutrophil PLD pharmacology, CHS-111 offers superior compound economy relative to Fal-002-2 [3].

Application

Selection Property

Validation Focus

GPCR-driven PLD signaling dissection

Stimulus-biased PLD inhibition

fMLF vs PMA pathway separation

Multi-pathway oxidative burst inhibition

Concurrent PAK/Akt/PKC attenuation

NADPH oxidase activation readouts

Arf6/RhoA-dependent PLD1 regulation

PPI disruption without catalytic inhibition

Cell-free vs intact cell PLD activity

Cost-effective neutrophil PLD screening

Reported lower IC50 among stimulus-selective inhibitors

Compound-economy and solvent-exposure endpoints

• [1] Chang LC, Huang TH, Chang CS, Tsai YR, Lin RH, Lee PW, Hsu MF, Huang LJ, Wang JP. Signaling mechanisms of inhibition of phospholipase D activation by CHS-111 in formyl peptide-stimulated neutrophils. Biochem Pharmacol. 2011;81(2):269-278. doi:10.1016/j.bcp.2010.10.007. PMID: 20965153. View Source
• [2] Chang LC, Lin RH, Huang LJ, Chang CS, Kuo SC, Wang JP. Inhibition of superoxide anion generation by CHS-111 via blockade of the p21-activated kinase, protein kinase B/Akt and protein kinase C signaling pathways in rat neutrophils. Eur J Pharmacol. 2009;615(1-3):207-217. doi:10.1016/j.ejphar.2009.04.050. PMID: 19445920. View Source
• [3] Tsai YR, Huang LJ, Lin HY, Hung YJ, Lee MR, Kuo SC, Hsu MF, Wang JP. Inhibition of formyl peptide-stimulated phospholipase D activation by Fal-002-2 via blockade of the Arf6, RhoA and protein kinase C signaling pathways in rat neutrophils. Naunyn Schmiedebergs Arch Pharmacol. 2013;386:507-519. doi:10.1007/s00210-013-0851-6. View Source